Cas no 1095545-89-3 (2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol)

• Product Name: 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol
• CAS No: 1095545-89-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5176456
• PubChem ID: 43297426
• Update Time: 2026-03-05

2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[1-(4-nitrophenyl)ethyl]amino]-
• 2-((1-(4-Nitrophenyl)ethyl)amino)ethan-1-ol
• 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol

• Inchi： 1S/C10H14N2O3/c1-8(11-6-7-13)9-2-4-10(5-3-9)12(14)15/h2-5,8,11,13H,6-7H2,1H3
• InChI Key： QAOQNVCJLNLBDX-UHFFFAOYSA-N
• SMILES： C(O)CNC(C1=CC=C([N+]([O-])=O)C=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol

Comprehensive Guide to 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol (CAS No. 1095545-89-3): Properties, Applications, and Market Insights

2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol (CAS No. 1095545-89-3) is a specialized organic compound with a unique molecular structure that combines a nitroaromatic group with an ethanolamine moiety. This nitrophenyl-derived amino alcohol has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, material science, and specialty chemical synthesis. The compound's distinct chemical properties make it particularly valuable for researchers working on drug discovery and advanced material development.

The molecular structure of 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol features a 4-nitrophenyl group attached to an ethylaminoethanol backbone, creating interesting electronic and steric properties. This configuration contributes to its solubility characteristics, with moderate solubility in polar organic solvents and limited solubility in water. The presence of both amino and hydroxyl functional groups makes this compound a valuable building block in organic synthesis, particularly for creating more complex molecular architectures.

Recent studies have highlighted the potential of CAS 1095545-89-3 in pharmaceutical applications, especially as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in developing novel central nervous system (CNS) active compounds, leveraging its ability to cross the blood-brain barrier. The compound's nitroaromatic moiety also makes it interesting for photochemical applications, with potential uses in light-sensitive materials and molecular switches.

In material science, 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol has shown promise as a precursor for functional polymers and coatings. Its dual functional groups allow for easy incorporation into polymer backbones or as terminal groups, enabling the creation of materials with specific surface properties and reactivity. This has led to investigations into its use in specialty adhesives, corrosion inhibitors, and surface modification agents.

The synthesis of 1095545-89-3 typically involves the reaction of 4-nitroacetophenone with ethanolamine derivatives, followed by appropriate reduction steps. Recent advancements in green chemistry approaches have focused on optimizing this synthesis to reduce environmental impact while maintaining high yields and purity. These developments align with growing industry demands for sustainable chemical production methods.

Analytical characterization of 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's UV-visible absorption properties, stemming from its nitroaromatic chromophore, make it particularly amenable to spectroscopic analysis. These analytical features also contribute to its utility as a probe or tracer in certain research applications.

Market trends indicate growing demand for specialty amino alcohol compounds like CAS 1095545-89-3, particularly in the pharmaceutical and advanced materials sectors. The global market for such fine chemicals is projected to expand significantly, driven by increased R&D investment in drug discovery and functional materials. Suppliers are responding by improving production scalability and purity standards to meet researcher requirements.

Storage and handling of 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. The compound's stability profile suggests long-term storage is possible under appropriate conditions, typically in cool, dry environments protected from light.

Recent patent literature reveals increasing interest in 1095545-89-3 derivatives, particularly in applications related to electronic materials and medicinal chemistry. Several patent filings describe novel synthetic routes and applications that leverage the compound's unique properties, indicating its growing importance in specialized chemical research.

For researchers considering 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol for their work, several commercial suppliers offer the compound in various purity grades and quantities. When sourcing this material, it's important to verify certificates of analysis and consider the supplier's reputation for quality and consistency, especially for sensitive applications.

The future outlook for CAS 1095545-89-3 appears promising, with potential applications emerging in areas such as molecular electronics, targeted drug delivery systems, and smart materials. As research continues to uncover new properties and applications for this versatile compound, its importance in specialized chemical research is likely to grow.

Environmental considerations for 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol include proper disposal methods and potential biodegradation pathways. While not classified as a persistent environmental contaminant, responsible handling and waste management practices should be followed in accordance with local regulations and good laboratory practices.

In conclusion, 2-{1-(4-nitrophenyl)ethylamino}ethan-1-ol (CAS No. 1095545-89-3) represents an interesting and versatile compound with growing importance in multiple research fields. Its unique combination of functional groups and properties makes it valuable for pharmaceutical development, material science applications, and as a building block in organic synthesis. As research continues to explore its potential, this compound is likely to find even broader applications in specialized chemical research and industrial applications.